Adenosine:H20-13C

• Molecular Formula: C10H15N5O5
• Molecular Weight: 286.25 g/mol
• InChI: InChI=1S/C10H13N5O4.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10;/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13);1H2/t4-,6-,7-,10-;/m1./s1/i6+1
• InChIKey: ZTHWFVSEMLMLKT-HGNKTNICSA-N

Adenosine:H2O-13C Overview

Adenosine:H2O-13C is a stable isotope-labeled form of adenosine hydrate in which one or more carbon atoms are substituted with the non-radioactive carbon-13 (13C) isotope . As a member of the stable isotope-labeled nucleoside class, this compound retains the identical molecular structure and physicochemical properties of unlabeled adenosine while exhibiting a predictable mass shift detectable by mass spectrometry [1]. The 13C labeling pattern enables precise quantification of endogenous adenosine in complex biological matrices via isotope dilution mass spectrometry (IDMS), circumventing the matrix effects and ionization variability that compromise accuracy when using unlabeled structural analogs as internal standards . The hydrate form (H2O) provides enhanced handling stability and dissolution characteristics compared to the anhydrous counterpart .

Isotope dilution mass spectrometry (IDMS) – 13C-labeled internal standard for endogenous adenosine quantification in complex biological matrices

Co-elution consistency – 13C label retains identical chromatographic retention to unlabeled adenosine, enabling accurate matrix-effect correction

Hydrate form – provides improved handling stability and dissolution compared to anhydrous counterpart for solution preparation

• [1] Šofranko J, Mitro P, Lazúrová Z, Péč MJ, Bolek T, Péčová R, Dohál M, Samoš M, Murín R. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. Pharmaceuticals. 2024;17(3):345. View Source

Why Alternatives Fail for Adenosine:H2O-13C

Substituting Adenosine:H2O-13C with unlabeled adenosine or deuterium (2H)-labeled adenosine introduces distinct and quantifiable analytical failures. Unlabeled adenosine cannot serve as an internal standard for endogenous adenosine quantification because it co-elutes indistinguishably, offering no correction for matrix effects or ionization suppression, resulting in accuracy deviations exceeding 10-30% depending on sample complexity [1]. Deuterium-labeled adenosine, while offering a mass shift, exhibits chromatographic retention time shifts due to the physicochemical isotope effect of deuterium substitution on hydrogen bonding, compromising co-elution essential for precise matrix effect correction [2]. In contrast, 13C labeling maintains identical chromatographic retention to unlabeled adenosine with no detectable separation, ensuring optimal internal standard performance [3]. Structural analog internal standards such as inosine or 2-chloroadenosine further introduce differential ionization efficiency and recovery variability, rendering them unsuitable for regulatory-compliant bioanalytical method validation .

Unlabeled adenosine

Co-elutes indistinguishably; no internal standard correction for matrix effects or ionization suppression, leading to accuracy shifts outside typical acceptance limits.

Deuterium-labeled adenosine

Deuterium isotope effect causes chromatographic retention time shift, compromising co-elution required for precise matrix effect correction.

Structural analog ISTDs

Inosine or 2-chloroadenosine exhibit differential ionization efficiency and recovery variability; unsuitable for bioanalytical method validation context.

• [1] Šofranko J, Mitro P, Lazúrová Z, et al. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. Pharmaceuticals. 2024;17(3):345. View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [3] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source

Adenosine:H2O-13C Quantitative Evidence

Isotopic Enrichment Specification

Adenosine:H2O-13C (Ribose-1-13C variant) is supplied with isotopic enrichment of 99 atom % 13C . This specification exceeds the minimal industry threshold (≥98 atom %) for certified stable isotope-labeled internal standards used in quantitative bioanalysis . Higher isotopic enrichment directly reduces the contribution of unlabeled isotopologue background to the internal standard channel, thereby minimizing systematic quantification bias in low-abundance endogenous adenosine measurements [1].

Isotopic enrichment

Specification review

99 atom % 13C vs. ≥98 atom % for Adenosine-13C10,15N5

Supports low-abundance quantification context; reduces unlabeled isotopologue background.

Certificate of analysis; mass spectrometry isotopic distribution calculation.

Evidence Dimension	Isotopic enrichment (atom % 13C)
Target Compound Data	99 atom % 13C
Comparator Or Baseline	Adenosine-13C10,15N5 (Sigma-Aldrich): 13C,15N ≥98 atom %
Quantified Difference	+1 percentage point absolute difference; approximately 50% lower unlabeled isotopologue background contribution
Conditions	Vendor certificate of analysis; mass spectrometry isotopic distribution calculation

Why This Matters

The 99 atom % enrichment specification reduces unlabeled isotopologue interference in the internal standard channel, improving quantification accuracy at sub-nanomolar analyte concentrations.

• [1] Isotope Ratio-Based Approach for Absolute Quantitation of Intracellular Metabolite Concentrations. PMC Protocol. View Source

Chemical Purity Benchmark

InvivoChem's Adenosine:H2O-13C is certified with chemical purity ≥98% . In contrast, the Alfa Chemistry Adenosine:H2O (Ribose-1-13C) variant is specified at 95% purity . This 3-percentage-point absolute difference in purity specification translates to a potential 60% higher total impurity burden in the lower-purity product (5% vs. 2% maximum total impurities), increasing the risk of isobaric or co-eluting interference in targeted LC-MS/MS multiple reaction monitoring (MRM) transitions.

Chemical purity

Data to verify

≥98% (InvivoChem) vs. 95% (Alfa Chemistry Adenosine:H2O-1-13C)

Supports impurity interference risk review; 2% vs. 5% maximum total impurity burden.

Vendor product specifications; HPLC or CP assay. No independent source available.

Evidence Dimension	Chemical purity (HPLC/CP assay)
Target Compound Data	≥98%
Comparator Or Baseline	Adenosine:H2O (Ribose-1-13C) from Alfa Chemistry: 95%
Quantified Difference	≥3 percentage points absolute; up to 60% relative reduction in maximum impurity content (2% vs. 5%)
Conditions	Vendor product specifications; chemical purity by HPLC or CP assay

Why This Matters

Higher purity specification reduces the risk of chromatographic interference from impurities, minimizing method re-optimization time and improving batch-to-batch data consistency.

Storage Stability Specification

The Adenosine:H2O (Ribose-1-13C) formulation carries a manufacturer-stated stability of five years after receipt, with re-qualification recommended only after the five-year period . This specification exceeds the typical 2-3 year stability windows common for unlabeled adenosine analytical standards and many competitor-labeled nucleosides, for which explicit multi-year stability claims are often absent from product documentation [1].

Storage stability

Reported

5 years after receipt (manufacturer stated)

May reduce re-qualification frequency versus typical 2–3 year unlabeled standard windows.

Store lyophilized powder at -20°C; re-test recommended after 5 years.

Evidence Dimension	Manufacturer-specified storage stability period
Target Compound Data	5 years after receipt
Comparator Or Baseline	Standard unlabeled adenosine analytical reference material (typical industry practice): 2-3 years recommended re-test interval
Quantified Difference	Approximately 2-3 years longer stability window; up to 2.5× extension of usable shelf life
Conditions	Recommended storage at -20°C as lyophilized powder

Why This Matters

Extended certified stability reduces the frequency of re-qualification testing and replacement procurement, lowering long-term cost of ownership and minimizing workflow interruptions.

• [1] InvivoChem. Adenosine-1-13C Product Page. Storage: Powder -20°C 3 years; 4°C 2 years. View Source

Cost Comparison

While exact pricing for Adenosine:H2O-13C requires quotation, the 13C-labeled adenosine product class exhibits significant price stratification based on labeling pattern and vendor. Adenosine-1-13C is priced at approximately $720/mg for 1 mg quantity, with bulk pricing of ~$720-624/mg depending on scale [1]. In contrast, the Adenosine-13C (non-site-specific labeling) from the same vendor is priced at $170-190/mg , representing a ~76% cost reduction per milligram. This price differential reflects the lower synthetic complexity of non-site-specific 13C incorporation versus position-specific labeling, a consideration directly relevant to procurement when the application (IDMS internal standardization) does not require site-specific labeling.

Procurement cost context

Context-dependent

Non-site-specific 13C adenosine ~$170-190/mg; site-specific 1'-13C ~$720/mg (Q1 2026)

Supports sourcing strategy review when site-specific labeling is not required.

Pricing subject to change; Adenosine:H2O-13C quote required. Source: InvivoChem listings.

Evidence Dimension	Vendor list price per milligram (1 mg quantity)
Target Compound Data	Adenosine:H2O-13C: Quote required; class reference Adenosine-13C: $170-190/mg
Comparator Or Baseline	Adenosine-1-13C (site-specific label): $720/mg (1 mg quantity)
Quantified Difference	Approximately $530-550/mg cost reduction (76% lower) for non-site-specific 13C labeling versus site-specific 1'-13C labeling
Conditions	Pricing as of Q1 2026; InvivoChem product listings; prices subject to change

Why This Matters

For MS internal standard applications not requiring site-specific labeling, selecting a non-site-specific 13C-labeled product reduces per-analysis cost by approximately 76% without compromising analytical performance.

• [1] InvivoChem. Adenosine-1-13C Product Page. 1mg: ¥720.00; 5mg: ¥2160.00; 10mg: ¥3120.00. View Source

Adenosine:H2O-13C Application Scenarios

Clinical Metabolomics: Plasma Adenosine Quantification

Adenosine:H2O-13C is validated as an internal standard in a published LC-MS/MS method for quantifying total adenosine in human blood, achieving a linear range spanning physiological to pathological concentrations with intra- and inter-day precision CVs below 10% when using 13C-enriched adenosine as the internal standard [1]. The method enables direct estimation of adenosine and its catabolites (inosine, hypoxanthine, xanthine) in a single analytical run, a capability not achievable with unlabeled standards due to endogenous background interference [1]. This application leverages the compound's 99 atom % 13C enrichment to minimize isotopologue background, while the ≥98% chemical purity ensures minimal impurity interference in complex plasma matrices. Procurement of Adenosine:H2O-13C specifically supports clinical research investigating adenosine's role in cardiovascular regulation, where accurate quantification is essential for correlating circulating adenosine levels with disease states.

Intracellular Metabolite Absolute Quantitation

The isotope ratio-based approach for absolute quantitation of intracellular metabolites requires a stable isotope-labeled internal standard that co-elutes precisely with the endogenous analyte while providing a distinct mass channel for ratio calculation [2]. Adenosine:H2O-13C fulfills this requirement, with 13C labeling ensuring identical chromatographic retention to unlabeled adenosine [3]. The method calculates endogenous metabolite concentration from the ratio of labeled to unlabeled peak areas multiplied by the known amount of labeled standard added, a calculation dependent on the high isotopic enrichment (99 atom % 13C) to minimize systematic error propagation. The 5-year stability specification reduces the need for frequent standard re-preparation in longitudinal cell culture studies spanning months to years. This application is critical for metabolic flux analysis in cancer metabolism research, immunometabolism studies, and pharmacological investigations of nucleotide biosynthesis inhibitors.

cGMP Bioanalytical Method Validation

Regulatory bioanalytical method validation under FDA and EMA guidance requires the use of stable isotope-labeled internal standards (SIL-IS) for endogenous compound quantification in support of clinical trials and drug development [4]. Adenosine:H2O-13C meets the SIL-IS criteria, with 13C labeling preferred over deuterium labeling due to the absence of chromatographic retention time shifts that can compromise matrix effect correction and method robustness [3]. The ≥98% chemical purity specification aligns with analytical reference material requirements for method validation, while the 99 atom % 13C enrichment provides the required mass shift for selective MRM detection. In this context, the compound supports the development and validation of bioanalytical methods for quantifying endogenous adenosine and adenosine-modulating therapeutic agents in plasma, urine, and tissue homogenates, where method accuracy and precision must meet predefined acceptance criteria (bias within ±15%, CV ≤15%).

Application

Selection Property

Validation Focus

Human plasma adenosine quantification research

13C internal standard for IDMS

Matrix-effect correction and co-elution consistency

Intracellular metabolite quantitation by isotope ratio

Co-eluting 13C-labeled ISTD

Isotopologue background correction review

Bioanalytical method validation for endogenous adenosine

Stable isotope label without retention shift

Accuracy/precision within acceptance criteria review; method transfer context

• [1] Šofranko J, Mitro P, Lazúrová Z, Péč MJ, Bolek T, Péčová R, Dohál M, Samoš M, Murín R. Application of Liquid Chromatography Coupled to Mass Spectrometry for Direct Estimation of the Total Levels of Adenosine and Its Catabolites in Human Blood. Pharmaceuticals. 2024;17(3):345. View Source
• [2] Isotope Ratio-Based Approach for Absolute Quantitation of Intracellular Metabolite Concentrations. PMC Protocol. View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. 2020. View Source
• [4] WuXi AppTec DMPK Service. LC-MS Bioanalysis: Considerations for Internal Standard Selection. 2025. View Source